Cas no 2171577-27-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid
• CAS No: 2171577-27-6
• MF: C₂₃H₂₆N₂O₆S
• MW: 458.527345180511
• CID: 5852819
• PubChem ID: 165829663
• Update Time: 2025-06-26

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid
• 2171577-27-6
• EN300-1488274
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-methanesulfinylpropyl)carbamoyl]propanoic acid

• Inchi： 1S/C23H26N2O6S/c1-32(30)12-6-11-24-22(28)20(13-21(26)27)25-23(29)31-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： RSZCOMAATYUMMX-UHFFFAOYSA-N
• SMILES： S(C)(CCCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 458.15115773g/mol
• Monoisotopic Mass: 458.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 141Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic Acid (CAS No. 2171577-27-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid, identified by its CAS number 2171577-27-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its multiple functional groups, contributes to its unique chemical and pharmacological properties.

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid consists of a propanoic acid backbone modified with several key functional groups. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a 3-methanesulfinylpropyl moiety introduces both hydrophobic and hydrophilic interactions, which are crucial for its solubility and binding affinity. These modifications make the compound an attractive candidate for further exploration in drug design and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The Fmoc group, known for its role in peptide synthesis, adds a layer of complexity to this molecule, suggesting potential applications in protease inhibition and other enzyme-mediated processes. Additionally, the 3-methanesulfinylpropyl group enhances the molecule's polarity, which can be beneficial for improving bioavailability and target specificity.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing unmet medical needs. The synthesis and characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid have opened up new avenues for exploring its potential therapeutic applications. Studies have shown that such compounds can interact with biological targets in unique ways, leading to the development of more effective and selective drugs.

The pharmacological profile of this compound is further enhanced by its ability to engage with multiple receptors or enzymes simultaneously. This polypharmacicity is often desirable in drug development, as it can lead to synergistic effects that improve treatment outcomes. Moreover, the structural features of this molecule make it a valuable scaffold for designing derivatives with enhanced pharmacokinetic properties.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid. These computational studies have provided insights into how the compound interacts with biological targets at the molecular level, guiding the optimization process for improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed chemists to produce high-purity samples suitable for biological testing. This has been crucial in evaluating the potential therapeutic applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid in various disease models.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylpropyl)carbamoylpropanoic acid (CAS No. 2171577-27-6) represents a significant advancement in pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further investigation into potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play a crucial role in the development of next-generation medicines.